Cas no 1805995-79-2 (6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1805995-79-2
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4856921
• Update Time: 2025-06-08

6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-2-3-1-4(11)12-7(13(14)15)5(3)6(9)10/h1,6H,2H2,(H2,11,12)
• InChI Key： ARGHEOXRUZUETO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N)N=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7

Additional information on 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine

6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine: A Comprehensive Overview

The compound 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine, identified by the CAS number 1805995-79-2, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule is characterized by the presence of multiple functional groups, including an amino group, a bromomethyl group, a difluoromethyl group, and a nitro group, all attached to the pyridine ring. These substituents contribute to its complex reactivity and make it a valuable compound for both academic and industrial research.

The synthesis of 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to improve the scalability of this compound for large-scale applications.

The structural complexity of 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine makes it an attractive candidate for various applications in the field of medicinal chemistry. The amino group provides nucleophilic reactivity, which can be exploited in peptide coupling reactions or as a precursor for bioconjugation. The bromomethyl group introduces electrophilic character, making it suitable for alkylation reactions or as a leaving group in substitution reactions. The difluoromethyl group adds electronic diversity, enhancing the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. Meanwhile, the nitro group imparts strong electron-withdrawing effects, which can modulate the electronic properties of the entire molecule.

Recent studies have focused on the potential of 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine as a building block in drug discovery. Its unique combination of functional groups allows for the construction of bioactive molecules with tailored pharmacokinetic profiles. For example, researchers have investigated its role in the development of anti-cancer agents by leveraging its ability to inhibit key enzymes involved in tumor progression. Additionally, this compound has shown promise as a precursor for designing novel antibiotics, where its structural flexibility enables interactions with bacterial targets.

In materials science, 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine has been explored as a component in advanced materials such as conductive polymers and coordination polymers. Its ability to act as both an electron donor and acceptor makes it ideal for applications in organic electronics. Recent research has demonstrated its potential in enhancing the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties. Furthermore, its fluorinated substituent contributes to thermal stability and resistance to environmental degradation.

The environmental impact and toxicity profile of 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine have also been subjects of recent investigations. Studies suggest that while this compound exhibits high potency against certain biological targets, it also demonstrates selectivity towards specific pathways, reducing off-target effects. However, further research is required to fully understand its long-term ecological effects and ensure safe handling practices.

In conclusion, 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-nitropyridine, CAS number 1805995-79-2, stands out as a versatile and multifunctional compound with vast potential across diverse scientific disciplines. Its complex structure and reactive functional groups make it an invaluable tool for researchers aiming to push the boundaries of chemical innovation. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play a pivotal role in shaping future advancements in chemistry.